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Compound of Interest

Compound Name: 1,1-Diethylpropargylamine

Cat. No.: B1293935

Technical Guide: 1,1-Diethylpropargylamine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This technical guide provides an in-depth overview of 1,1-Diethylpropargylamine, also known
as 3-Ethylpent-1-yn-3-amine. This compound is a valuable building block in organic synthesis
and possesses applications in various industrial and research fields.

Table 1: Chemical and Physical Properties of 1,1-Diethylpropargylamine
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Property Value Source(s)
CAS Number 3234-64-8 [1]
Molecular Formula C7HisN [1][2]
Molecular Weight 111.18 g/mol [3]
Appearance Clear C(.)Iorless to slightly e
yellow liquid
Boiling Point 132.7 °C at 760 mmHg [2]
71-72 °C at 90 mmHg [3]
Density 0.828 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.4409 [2][3]
Flash Point 21.1°C (70 °F) [2][3]
pKa 8.79 £ 0.25 (Predicted) [2][3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of propargylamines are crucial for their
effective utilization in research and development.

General Synthesis of a Propargylamine Derivative

This protocol describes a common method for the synthesis of propargylamines, adapted from
documented procedures for related compounds.

Objective: To synthesize a propargylamine via a coupling reaction.
Materials:

o Formaldehyde solution (37%)

 Diethylamine

» Activated carbon supported catalyst (e.g., containing a copper salt)
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Acetylene gas

Nitrogen gas

Solvent (e.g., Toluene)

Reaction vessel (e.g., round-bottom flask) equipped with a stirrer and gas inlet

Distillation apparatus

Procedure:

In the reaction vessel, combine the formaldehyde solution and diethylamine.

Stir the mixture thoroughly at room temperature.

Add the activated carbon supported catalyst to the mixture.

Purge the reactor with nitrogen gas.

Heat the reaction mixture to the desired temperature (e.g., 60 °C).

Introduce acetylene gas into the reaction mixture at a controlled pressure (e.g., 0.1 MPa).

Maintain the reaction for a specified period (e.g., 1.5 hours), monitoring for completion.

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the catalyst.

Purify the crude product by reduced pressure distillation, collecting the fraction at the
appropriate boiling range.

Visualization of a Related Synthesis Workflow:
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General Synthesis of N,N-Diethylpropargylamine
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HPLC Analysis Workflow for 1,1-Diethylpropargylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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